Cas no 557770-90-8 (7-(3-Chloropropoxy)-4-Chloroquinazoline)

• Product Name: 7-(3-Chloropropoxy)-4-Chloroquinazoline
• CAS No: 557770-90-8
• MF: C₁₁H₁₀Cl₂N₂O
• MW: 257.11590051651
• MDL: MFCD07779194
• CID: 944472
• PubChem ID: 16221514
• Update Time: 2025-04-19

7-(3-Chloropropoxy)-4-Chloroquinazoline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-7-(3-chloropropoxy)quinazoline
• 4-Chloro-7-[3-chloropropoxy]quinazoline
• 7-(3-CHLOROPROPOXY)-4-CHLOROQUINAZOLINE
• 4-chloro-7-(3-chloro-propoxy)-quinazoline
• MFCD07779194
• AKOS015900277
• CS-0170816
• 557770-90-8
• A18905
• DB-358217
• AS-37311
• SCHEMBL1346309
• SB37660
• VBZLRVSRTGORCZ-UHFFFAOYSA-N
• DTXSID50585317
• 7-(3-Chloropropoxy)-4-Chloroquinazoline

• MDL： MFCD07779194
• Inchi： 1S/C11H10Cl2N2O/c12-4-1-5-16-8-2-3-9-10(6-8)14-7-15-11(9)13/h2-3,6-7H,1,4-5H2
• InChI Key： VBZLRVSRTGORCZ-UHFFFAOYSA-N
• SMILES： ClCCCOC1C=CC2=C(N=CN=C2C=1)Cl

Computed Properties

• Exact Mass: 256.01700
• Monoisotopic Mass: 256.0170183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• PSA: 35.01000
• LogP: 3.29090

7-(3-Chloropropoxy)-4-Chloroquinazoline Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines